Cas no 50638-98-7 (Undecanoic acid,1-methylethyl ester)

Undecanoic acid,1-methylethyl ester structure
50638-98-7 structure
Product Name:Undecanoic acid,1-methylethyl ester
CAS No:50638-98-7
MF:C14H28O2
MW:228.370924949646
CID:374867
PubChem ID:3016538
Update Time:2025-04-19

Undecanoic acid,1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Undecanoic acid,1-methylethyl ester
    • isopropyl undecanoate
    • propan-2-yl undecanoate
    • UNII-WZ4A7755HE
    • NS00032106
    • SCHEMBL3503028
    • WZ4A7755HE
    • Undecanoic acid, isopropyl ester
    • 50638-98-7
    • DTXSID90198682
    • 1-METHYLETHYL UNDECANOATE
    • KJRRQERTCPYNMS-UHFFFAOYSA-N
    • Undecanoic acid, 1-methylethyl ester
    • EINECS 256-674-3
    • Inchi: 1S/C14H28O2/c1-4-5-6-7-8-9-10-11-12-14(15)16-13(2)3/h13H,4-12H2,1-3H3
    • InChI Key: KJRRQERTCPYNMS-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C(CCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 228.20904
  • Monoisotopic Mass: 228.208930132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 11
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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